molecular formula C12H13NO B8636021 1-Cyano-1-(2,4-dimethylphenyl)propan-2-one

1-Cyano-1-(2,4-dimethylphenyl)propan-2-one

Cat. No. B8636021
M. Wt: 187.24 g/mol
InChI Key: PUSVNBDKPAFNMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyano-1-(2,4-dimethylphenyl)propan-2-one is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Cyano-1-(2,4-dimethylphenyl)propan-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Cyano-1-(2,4-dimethylphenyl)propan-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Cyano-1-(2,4-dimethylphenyl)propan-2-one

Molecular Formula

C12H13NO

Molecular Weight

187.24 g/mol

IUPAC Name

2-(2,4-dimethylphenyl)-3-oxobutanenitrile

InChI

InChI=1S/C12H13NO/c1-8-4-5-11(9(2)6-8)12(7-13)10(3)14/h4-6,12H,1-3H3

InChI Key

PUSVNBDKPAFNMX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C(C#N)C(=O)C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Sodium pellets (9.8 g, 0.43 mol) were added portionwise to a solution of 2,4-dimethylphenylacetonitrile (48 g, 0.33 mol) in ethyl acetate (150 mL) at ambient temperature. The reaction mixture was heated to reflux temperature and stirred for 16 hours. The resulting suspension was cooled to room temperature and filtered. The collected precipitate was washed with copious amounts of ether and then air-dried. The solid was dissolved in water and a 1N HCl solution was added until the pH=5−6. The mixture was extracted with ethyl acetate (3×200 mL); the combined organic layers were dried over MgSO4 and filtered. Solvent was removed in vacuo to afford a white solid (45.7 g, 74% yield): NMR (CDCl3,300 MHz):; CI-MS: 188 (M+H).
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48 g
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150 mL
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74%

Synthesis routes and methods II

Procedure details

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